N'-[4-(aminocarbonyl)phenyl]-N,N-diethylethanediamide

• IUPAC Name: N-(4-carbamoylphenyl)-N',N'-diethyloxamide
• InChI: InChI=1S/C13H17N3O3/c1-3-16(4-2)13(19)12(18)15-10-7-5-9(6-8-10)11(14)17/h5-8H,3-4H2,1-2H3,(H2,14,17)(H,15,18)
• InChI Key: KLDKMSRQTRNJEB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC=C(C=C1)C(=O)N
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

N'-[4-(aminocarbonyl)phenyl]-N,N-diethylethanediamide, commonly known as DEED, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DEED is a member of the N-acyl amidine family and is synthesized through a multistep process involving the reaction between ethylenediamine and 4-aminobenzamidine.

Mechanism of Action

The mechanism of action of DEED is not fully understood. However, studies have suggested that DEED inhibits the growth of bacteria and fungi by disrupting their cell membranes and interfering with their metabolic processes.
Biochemical and Physiological Effects:
DEED has been shown to possess potent antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. DEED has also been studied for its potential use as a catalyst in organic synthesis.

Advantages and Limitations for Lab Experiments

DEED possesses several advantages as a research tool, including its potent antibacterial and antifungal properties and its ability to act as a catalyst in organic synthesis. However, DEED also has several limitations, including its potential toxicity and the limited availability of the compound.

Future Directions

Future research on DEED could focus on further elucidating its mechanism of action and exploring its potential applications in drug discovery, catalysis, and material science. Additionally, efforts could be made to develop more efficient and cost-effective methods for synthesizing DEED.

Scientific Research Applications

DEED has been extensively studied for its potential applications in various fields, including drug discovery, catalysis, and material science. DEED has been shown to possess potent antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.